(Z)-3-allyl-2-((E)-(4-chlorobenzylidene)hydrazono)-5-(2-methylbenzyl)thiazolidin-4-one

• IUPAC Name: (2Z)-2-[(E)-(4-chlorophenyl)methylidenehydrazinylidene]-5-[(2-methylphenyl)methyl]-3-prop-2-enyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H20ClN3OS/c1-3-12-25-20(26)19(13-17-7-5-4-6-15(17)2)27-21(25)24-23-14-16-8-10-18(22)11-9-16/h3-11,14,19H,1,12-13H2,2H3/b23-14+,24-21-
• InChI Key: NNPQUHJBNDBINN-YUPNQUPXSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2C(=O)N(C(=NN=CC3=CC=C(C=C3)Cl)S2)CC=C
• Isomeric SMILES: CC1=CC=CC=C1CC2C(=O)N(/C(=N/N=C/C3=CC=C(C=C3)Cl)/S2)CC=C
• Molecular Formula: C21H20ClN3OS
• Molecular Weight: 397.9 g/mol

Description

“(Z)-3-allyl-2-((E)-(4-chlorobenzylidene)hydrazono)-5-(2-methylbenzyl)thiazolidin-4-one” is a chemical compound with the molecular formula C21H20ClN3OS. It has an average mass of 397.921 Da and a monoisotopic mass of 397.101563 Da.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including an allyl group, a chlorobenzylidene group, a hydrazone group, a methylbenzyl group, and a thiazolidinone group.

Scientific Research Applications

Supramolecular Structures and Hydrogen Bonding

The research on supramolecular structures of thiazolidin-4-ones, including compounds similar to (Z)-3-allyl-2-((E)-(4-chlorobenzylidene)hydrazono)-5-(2-methylbenzyl)thiazolidin-4-one, highlights the formation of hydrogen-bonded dimers, chains of rings, and complex sheets in crystalline structures. These structures are facilitated by N-H...O hydrogen bonds and various C-H...pi(arene) interactions, demonstrating the compound's potential in the study of molecular assemblies and crystal engineering (Delgado, Quiroga, Cobo, Low, & Glidewell, 2005).

Antiviral and Antitumor Potential

A study on a variety of novel 5-[(Z)-arylidene]-2-[(2-(E)-arylidene)hydrazono]-4-imidazolidinones, which share a similar structure to the compound , has shown potential antiviral and antitumor activities. This underlines the compound's significance in medicinal chemistry for developing new therapeutic agents (Khodair, 2002).

Crystal Structure and Hirshfeld Surface Analysis

The detailed crystal structure analysis and Hirshfeld surface analysis of a closely related thiazolidin-4-one derivative provide insights into its molecular geometry and intermolecular interactions. Such analyses are crucial for understanding the compound's physicochemical properties and its interactions within biological systems (Khelloul et al., 2016).

Corrosion Inhibition

Research on thiazole-4-carboxylates, including structures analogous to the compound , indicates their potential as corrosion inhibitors for mild steel in acidic environments. This application is particularly relevant in industrial settings where corrosion resistance is essential (El aoufir et al., 2020).

Antimicrobial Activities

A study on 1,3,4-thiadiazoles synthesized from compounds structurally related to the targeted thiazolidin-4-one showed significant antimicrobial activity against various microorganisms. This suggests the potential use of such compounds in developing new antimicrobial agents (Shehadi, Abdelrahman, Abdelraof, & Rashdan, 2022).